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Compound of Interest

2-(Benzyloxy)-4-
Compound Name:
fluorobenzaldehyde

Cat. No.: B123165

For Immediate Release

This guide provides essential safety and logistical information for the proper handling and
disposal of 2-(Benzyloxy)-4-fluorobenzaldehyde (CAS No. 202857-89-4). Researchers,
scientists, and drug development professionals must adhere to these procedures to ensure
personal safety, protect the environment, and maintain regulatory compliance.

Immediate Safety and Handling Precautions

Before handling 2-(Benzyloxy)-4-fluorobenzaldehyde, it is imperative to consult the Safety
Data Sheet (SDS). This compound is classified as harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation. Adherence to the following personal
protective equipment (PPE) and handling protocols is mandatory.

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles with side-shields are required.
» Hand Protection: Wear protective gloves (e.qg., nitrile rubber).

» Body Protection: A fully buttoned laboratory coat or other impervious clothing is necessary to
prevent skin contact.
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» Respiratory Protection: All handling of this compound must occur in a certified laboratory

chemical fume hood to avoid inhalation of dust or vapors.

Handling and Storage:

8°C.[1]

Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Store in a well-ventilated place, in a tightly closed container, under an inert atmosphere at 2-

Physicochemical and Hazard Profile

While a complete set of experimentally determined physical properties for 2-(Benzyloxy)-4-

fluorobenzaldehyde is not readily available, the following table summarizes its known

properties. For comparative purposes, data for the related compound 4-Fluorobenzaldehyde is

also provided.

2-(Benzyloxy)-4-

4-Fluorobenzaldehyde (for

Property .
fluorobenzaldehyde comparison)

CAS Number 202857-89-4 459-57-4

Molecular Formula C14H11FO2[2] C7HsFO

Molecular Weight 230.24 g/mol [1] 124.11 g/mol

Physical Form Solid[1] Liquid

Melting Point Data not available -10 °C

Boiling Point Data not available 181 °C at 758 mmHg

Density Data not available 1.157 g/mL at 25 °C

Flash Point Data not available 62 °C (Closed Cup)
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Step-by-Step Disposal Protocol

The disposal of 2-(Benzyloxy)-4-fluorobenzaldehyde must be managed as hazardous
chemical waste. Under no circumstances should this chemical be disposed of down the drain
or in regular waste streams.

Experimental Protocol for Spill Neutralization:

In the event of a small spill, the following procedure should be used for cleanup. For large
spills, evacuate the area and immediately contact your institution's Environmental Health and
Safety (EHS) office.

Restrict Access: Cordon off the affected area to prevent exposure.
Ensure Ventilation: Work in a well-ventilated area or a fume hood.

Absorb the Spill: For solids, carefully sweep up the material. For solutions, cover the spill
with an inert absorbent material such as vermiculite, dry sand, or earth.

Collect the Material: Carefully scoop the absorbed material or swept solids into a designated,
labeled, and sealable hazardous waste container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., acetone), followed by soap and water. All cleaning materials must also be disposed of
as hazardous waste.

Waste Disposal Procedure:

Waste Segregation: As a halogenated organic compound, 2-(Benzyloxy)-4-
fluorobenzaldehyde waste must not be mixed with non-halogenated chemical waste.
Maintain separate and clearly labeled waste streams.

Containerization: Collect waste in a designated, compatible, and properly sealed hazardous
waste container. Do not overfill the container; it is generally recommended to fill to no more
than 80% capacity.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full
chemical name "2-(Benzyloxy)-4-fluorobenzaldehyde,” and the associated hazards (e.g.,
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Irritant, Harmful).

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

» Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's EHS office or a licensed professional waste disposal service. All disposal
activities must comply with local, state, and federal regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
(Benzyloxy)-4-fluorobenzaldehyde.
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Disposal Workflow for 2-(Benzyloxy)-4-fluorobenzaldehyde
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Caption: Disposal workflow for 2-(Benzyloxy)-4-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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